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Abstract

This document provides a comprehensive overview of 1,6,11,16-tetraoxacycloeicosane, a
20-membered macrocyclic polyether. While the specific historical details of its initial discovery
and synthesis are not extensively documented in readily available literature, this guide outlines
the general principles of its synthesis based on established methods for crown ethers. It also
presents its key chemical and physical properties and discusses potential, albeit largely
unexplored, areas of application. This paper serves as a foundational resource for researchers
interested in the study and utilization of this specific macrocycle.

Introduction

The field of macrocyclic chemistry was revolutionized in the 1960s with the serendipitous
discovery of crown ethers by Charles J. Pedersen.[1] These cyclic polyethers exhibit a
remarkable ability to selectively bind cations within their central cavity, a property that has led to
their widespread use in various areas of chemistry and biology. 1,6,11,16-
Tetraoxacycloeicosane, also known as 20-crown-4, is a member of this class of compounds,
featuring a 20-atom ring containing four oxygen atoms.[1] Its larger cavity size compared to
more common crown ethers like 12-crown-4 or 18-crown-6 suggests a potential for complexing
larger cations or multiple smaller cations.[1]
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Physicochemical Properties

A summary of the key physicochemical properties of 1,6,11,16-tetraoxacycloeicosane is
provided in the table below. This data is essential for its handling, characterization, and
application in experimental settings.

Property Value Source
CAS Number 17043-02-6 [11[2]
Molecular Formula C16H3204 [1][2]13]
Molecular Weight 288.42 g/mol [2][3]
IUPAC Name LOA116- [1][3]
tetraoxacycloeicosane

Synonyms 20-Crown-4 [1]14]
Appearance Not specified

Soluble in various organic
Solubility solvents (selection of [2]

appropriate solvent is crucial)

2-8°C, sealed storage, away
Storage ] [2]
from moisture

Synthesis

The first documented synthesis of 1,6,11,16-tetraoxacycloeicosane has not been definitively
identified in the reviewed literature. However, the synthesis of such macrocyclic polyethers
typically follows well-established procedures, most notably the Williamson ether synthesis.[1]
This method involves the reaction of a diol with a dihalide or a ditosylate under basic
conditions.[1] High-dilution conditions are often employed to favor intramolecular cyclization
over intermolecular polymerization.[1]

General Experimental Protocol: Williamson Ether
Synthesis Approach
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The following is a generalized protocol for the synthesis of 1,6,11,16-tetraoxacycloeicosane
based on the Williamson ether synthesis. The specific precursors for this 20-membered ring
would be a diol and a dihalide whose combined chain lengths form the macrocycle.

Diagram of the General Synthetic Workflow
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Caption: Generalized workflow for the synthesis of 1,6,11,16-Tetraoxacycloeicosane.

Methodology:

+ Reactant Preparation: Equimolar amounts of the appropriate diol and dihalide (or ditosylate)
are prepared. The solvent (e.g., anhydrous tetrahydrofuran or dimethylformamide) should be
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thoroughly dried before use.

Reaction Setup: A reaction vessel is charged with the base (e.g., sodium hydride or
potassium hydride) and the dry solvent under an inert atmosphere (e.g., argon or nitrogen).

Cyclization: The diol and dihalide are dissolved in the solvent and added dropwise to the
reaction mixture containing the base over an extended period. This slow addition under high-
dilution conditions is critical to promote the intramolecular reaction leading to the desired
macrocycle.

Quenching and Workup: After the addition is complete, the reaction is stirred until completion
(monitored by techniques like thin-layer chromatography). The reaction is then carefully
guenched, typically with water or a dilute acid. The organic product is extracted into a
suitable solvent.

Purification: The crude product is purified using techniques such as column chromatography
to separate the desired macrocycle from any polymeric byproducts and unreacted starting
materials.

Characterization: The structure and purity of the final product are confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[3][5]

Spectroscopic Data

The identity and purity of 1,6,11,16-tetraoxacycloeicosane are confirmed through various
spectroscopic techniques.

Technique Data Reference
13C NMR Available
Mass Spectrometry (GC-MS) Available

Note: Specific spectral data can be accessed through chemical databases such as PubChem
and SpectraBase.[3][5]
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Potential Applications

The research into the specific applications of 1,6,11,16-tetraoxacycloeicosane is still an
emerging field. However, based on the known properties of crown ethers, several potential
areas of interest can be proposed:

o Cation Complexation: The primary area of interest for this macrocycle is its ability to form
stable complexes with various cations.[1] The 20-membered ring is expected to
accommodate larger cations or potentially bind multiple smaller cations, which could be
leveraged in ion transport, separation, and sensing applications.[1]

o Host-Guest Chemistry: The unique size and flexibility of the macrocyclic ring create a distinct
host-guest chemistry.[1] This could be explored for the development of new materials and
chemical processes.

o Catalysis: Crown ethers can act as phase-transfer catalysts. The specific catalytic properties
of 1,6,11,16-tetraoxacycloeicosane in various organic reactions warrant investigation.

Conclusion

1,6,11,16-Tetraoxacycloeicosane represents an interesting, yet underexplored, member of
the crown ether family. While a definitive account of its first synthesis is not readily available,
established synthetic methodologies provide a clear path for its preparation. The data
presented in this guide on its physicochemical properties and potential applications offer a
starting point for researchers and scientists. Further investigation into the cation-binding
properties, host-guest chemistry, and catalytic activity of this macrocycle is needed to fully
realize its potential in various scientific and industrial fields.

Related Compounds

A related compound, 1,6,11,16-Tetraoxacycloeicosane-2,5,12,15-tetrone, has been
structurally characterized.[6][7] This derivative, containing four ester functional groups, provides
insight into the conformational possibilities of the 20-membered ring. Research on this and
other derivatives could further expand the functional applications of the 1,6,11,16-
tetraoxacycloeicosane framework.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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